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Cat. No.: B15583224
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N2-dimethylformamidine-5'-O-(4,4'-
dimethoxytrityl)-2'-deoxyguanosine-3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite,
commonly known as DMT-dG(dmf) Phosphoramidite. This crucial reagent is a fundamental
building block in the chemical synthesis of oligonucleotides.

Core Properties of DMT-dG(dmf) Phosphoramidite

DMT-dG(dmf) Phosphoramidite is a modified deoxyguanosine nucleoside designed for
efficient and high-fidelity incorporation into synthetic DNA strands via automated solid-phase
synthesis.[1] Key to its function are three critical protecting groups that prevent unwanted side
reactions during the synthesis cycle.[2][3]

Quantitative Data Summary

The essential chemical and physical properties of DMT-dG(dmf) Phosphoramidite are
summarized in the table below for easy reference.
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Property Value

Molecular Weight 824.90 g/mol [4][5]1[6]1[7]1[8]
Molecular Formula CasHs3NsO7P[1][5][6][71[8][9]
CAS Number 330628-04-1[1][5][6][9]
Appearance White to off-white powder[1]
Purity (HPLC) >98.0%][1]

Storage Conditions -20°C[1]

Chemical Structure and Protecting Groups

The structure of DMT-dG(dmf) Phosphoramidite is specifically engineered for its role in
oligonucleotide synthesis. Each protecting group serves a distinct and vital purpose:

o 5'-Dimethoxytrityl (DMT) Group: This bulky group protects the 5'-hydroxyl of the deoxyribose
sugar.[2] Its acid-labile nature allows for its straightforward removal at the start of each
synthesis cycle, enabling the subsequent coupling reaction.[2][10] The release of the DMT
cation, which is a vibrant orange color, also serves as a convenient method for monitoring

coupling efficiency.[4][10]

e N2-dimethylformamidine (dmf) Group: This group safeguards the exocyclic amino group of
the guanine base.[4] The dmf group is advantageous as it can be removed under milder
basic conditions compared to other protecting groups like isobutyryl (ibu), which is
particularly beneficial for the synthesis of oligonucleotides containing sensitive modifications.

[4]15]

¢ 3'-Cyanoethyl (CE) Group: This group protects the phosphorus atom of the phosphoramidite
moiety.[2] It is removed at the end of the synthesis during the final deprotection step.[2]
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Structure of DMT-dG(dmf) Phosphoramidite with protecting groups.

Experimental Protocols

The primary application of DMT-dG(dmf) Phosphoramidite is in solid-phase oligonucleotide
synthesis. This process is cyclical, with each cycle resulting in the addition of a single
nucleotide to the growing chain.

Solid-Phase Oligonucleotide Synthesis Cycle

The synthesis process consists of four main steps per cycle:

 Detritylation (Deblocking): The synthesis cycle begins with the removal of the acid-labile 5'-
DMT protecting group from the nucleotide bound to the solid support. This is typically
achieved by treating the support with a mild acid, such as trichloroacetic acid (TCA) in
dichloromethane.[4][5] This step exposes the 5'-hydroxyl group for the subsequent coupling
reaction.[2]

e Coupling: The DMT-dG(dmf) phosphoramidite, activated by a reagent such as 5-
(ethylthio)-1H-tetrazole (ETT), is then added.[2] The activated phosphoramidite reacts with
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the free 5'-hydroxyl group of the support-bound nucleotide, forming a phosphite triester
linkage.[3] This reaction is carried out in an anhydrous solvent, typically acetonitrile.[3]

o Capping: To prevent the elongation of unreacted chains (failure sequences), a capping step
is performed. Any unreacted 5'-hydroxyl groups are acetylated using a mixture of acetic
anhydride and N-methylimidazole.[4] This ensures that only the desired full-length

oligonucleotide is synthesized.

o Oxidation: The unstable phosphite triester linkage is converted to a more stable phosphate
triester by oxidation.[4] This is commonly achieved using a solution of iodine in a mixture of

tetrahydrofuran, pyridine, and water.[4]

This four-step cycle is repeated for each nucleotide to be added to the sequence.
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Workflow of solid-phase oligonucleotide synthesis.
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Quality Control: HPLC Analysis of DMT-dG(dmf)
Phosphoramidite

The purity of the phosphoramidite is critical for the synthesis of high-quality oligonucleotides.
Reversed-phase high-performance liquid chromatography (RP-HPLC) is a standard method for
assessing purity.

e Column: C18 column (e.g., 250 x 4.6 mm, 5 uM particle size).[9]

e Mobile Phase A: 0.1M Triethylammonium acetate (TEAA) in water (pH 7.0).[9]
o Mobile Phase B: Acetonitrile.[9]

o Gradient: A gradient elution is typically used.

e Flow Rate: 1 mL/min.[9]

» Detection: UV detection.

o Sample Preparation: The phosphoramidite is dissolved in acetonitrile at a concentration of
approximately 1.0 mg/mL.[9]

Due to the chiral center at the phosphorus atom, two diastereomers are present, which may
result in the appearance of double peaks in the chromatogram.[11]

In conclusion, DMT-dG(dmf) Phosphoramidite is an essential component in the synthesis of
oligonucleotides for research, diagnostics, and therapeutic applications. Its carefully designed
structure with specific protecting groups allows for the efficient and precise construction of DNA
sequences. Adherence to established protocols for its use and quality control is paramount to
achieving high-fidelity synthesis of the desired oligonucleotide products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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